Cas no 2224435-63-4 (3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride)

• Product Name: 3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride
• CAS No: 2224435-63-4
• MF: C₁₄H₁₇FN₂O₄S
• MW: 328.359185934067
• CID: 5681508
• PubChem ID: 136543122
• Update Time: 2025-10-28

3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26586964
• Z2156374462
• AKOS033775355
• 2224435-63-4
• 3-[2-(2-oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride
• 3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride

• Inchi： 1S/C14H17FN2O4S/c15-22(20,21)12-6-4-5-11(9-12)16-13(18)10-17-8-3-1-2-7-14(17)19/h4-6,9H,1-3,7-8,10H2,(H,16,18)
• InChI Key： MYEXNGONXRNPHV-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)NC(CN1C(CCCCC1)=O)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 328.08930636g/mol
• Monoisotopic Mass: 328.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.9Ų

Additional information on 3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride

Recent Advances in the Study of 3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride (CAS: 2224435-63-4)

3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride (CAS: 2224435-63-4) is a novel sulfonyl fluoride-based compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to a class of molecules known as activity-based probes (ABPs), which are widely used for profiling enzyme activities in complex biological systems. The unique structural features of this compound, including the 2-oxoazepane moiety and the sulfonyl fluoride warhead, make it a promising candidate for targeting serine hydrolases and other nucleophilic enzymes.

Recent studies have demonstrated the potential of 3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride as a selective and irreversible inhibitor of several serine hydrolases, including fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL). These enzymes play critical roles in endocannabinoid signaling and have been implicated in various physiological and pathological processes, such as pain, inflammation, and neurodegenerative diseases. The ability of this compound to selectively modify these enzymes makes it a valuable tool for both basic research and drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the structure-activity relationships (SAR) of 3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride and its analogs. The study revealed that the 2-oxoazepane moiety significantly enhances the selectivity of the compound for certain serine hydrolases, while the sulfonyl fluoride group ensures irreversible binding to the active site of the target enzymes. These findings provide important insights into the design of more potent and selective ABPs for serine hydrolases.

Another study, published in ACS Chemical Biology, explored the application of 3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride in proteomic profiling. The researchers used this compound to label and identify active serine hydrolases in complex proteomes, demonstrating its utility in functional proteomics. The study highlighted the compound's ability to covalently modify enzymes in live cells, enabling the detection of enzyme activities in their native cellular environment.

The development of 3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride also opens new avenues for therapeutic intervention. Given its selectivity for certain serine hydrolases, this compound could serve as a lead structure for the development of novel inhibitors targeting these enzymes. For example, FAAH and MAGL inhibitors have shown promise in preclinical models of pain and inflammation, and the unique properties of this compound may offer advantages over existing inhibitors in terms of selectivity and pharmacokinetics.

Despite these promising findings, further research is needed to fully elucidate the pharmacological properties and potential therapeutic applications of 3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride. Future studies should focus on optimizing the compound's selectivity and bioavailability, as well as evaluating its efficacy and safety in animal models of disease. Additionally, the development of new analogs with improved properties could further expand the utility of this compound in chemical biology and drug discovery.

In conclusion, 3-[2-(2-Oxoazepan-1-yl)acetamido]benzene-1-sulfonyl fluoride (CAS: 2224435-63-4) represents a promising tool for studying serine hydrolases and related enzymes. Its unique structural features and selective reactivity make it a valuable addition to the toolbox of chemical biologists and medicinal chemists. Continued research on this compound and its analogs is likely to yield important insights into enzyme function and facilitate the development of new therapeutic agents.